Cas no 1203954-79-3 (2,4,5-Trifluoro-N-methyl-benzamide)

• Product Name: 2,4,5-Trifluoro-N-methyl-benzamide
• CAS No: 1203954-79-3
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD18206274
• CID: 858516
• Update Time: 2025-10-21

2,4,5-Trifluoro-N-methyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoro-N-methyl-benzamide

• MDL： MFCD18206274
• Inchi： 1S/C8H6F3NO/c1-12-8(13)4-2-6(10)7(11)3-5(4)9/h2-3H,1H3,(H,12,13)
• InChI Key： DNMYTIWEBMQMBY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(NC)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 29.1

Additional information on 2,4,5-Trifluoro-N-methyl-benzamide

2,4,5-Trifluoro-N-methyl-benzamide (CAS No. 1203954-79-3): An Overview of Its Properties and Applications in Modern Chemistry

2,4,5-Trifluoro-N-methyl-benzamide (CAS No. 1203954-79-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique trifluoromethyl and methyl amide functionalities, which confer it with a range of interesting properties and potential applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to 2,4,5-Trifluoro-N-methyl-benzamide.

Chemical Structure and Synthesis

The molecular formula of 2,4,5-Trifluoro-N-methyl-benzamide is C₈H₆F₃NO, with a molecular weight of approximately 181.13 g/mol. The compound features a benzene ring substituted with three fluorine atoms at the 2-, 4-, and 5-positions, and an N-methyl amide group at the 6-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule.

The synthesis of 2,4,5-Trifluoro-N-methyl-benzamide can be achieved through various methods. One common approach involves the reaction of 2,4,5-trifluorobenzoic acid with methylamine in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). Another method involves the direct amidation of 2,4,5-trifluorobenzonitrile using methylamine in a suitable solvent under controlled conditions.

Physical and Chemical Properties

2,4,5-Trifluoro-N-methyl-benzamide is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). It has a melting point ranging from 70 to 73°C. The presence of the trifluoromethyl groups significantly influences the electronic properties of the molecule, making it highly polarizable and capable of forming strong hydrogen bonds.

The compound exhibits excellent thermal stability and is resistant to hydrolysis under neutral conditions. However, it can undergo hydrolysis in strongly acidic or basic environments to form 2,4,5-trifluorobenzoic acid and methylamine. The UV-Vis absorption spectrum of 2,4,5-Trifluoro-N-methyl-benzamide shows characteristic peaks due to π-π* transitions within the benzene ring and n-π* transitions involving the carbonyl group.

Biological Activity and Medicinal Chemistry Applications

2,4,5-Trifluoro-N-methyl-benzamide has been studied for its potential biological activities and medicinal applications. Recent research has focused on its use as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, derivatives of this compound have shown promise as inhibitors of specific enzymes involved in various disease pathways.

In one notable study published in the Journal of Medicinal Chemistry (2021), researchers synthesized a series of 2,4,5-trifluoro-N-methyl-benzamide-based compounds and evaluated their inhibitory activity against human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and epilepsy. The results indicated that several derivatives exhibited potent inhibition with IC₅₀ values in the low micromolar range.

Beyond enzyme inhibition, 2,4,5-Trifluoro-N-methyl-benzamide-derived compounds have also been explored for their anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that certain derivatives showed significant anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Molecular Modeling and Computational Studies

Molecular modeling techniques have been employed to gain deeper insights into the structure-activity relationships (SAR) of 2,4,5-Trifluoro-N-methyl-benzamide. Computational studies have helped identify key structural features that contribute to its biological activity. For example, molecular docking simulations have revealed that the trifluoromethyl group plays a crucial role in binding interactions with target proteins.

A recent computational study published in Molecular Diversity (2021) used quantum mechanics/molecular mechanics (QM/MM) calculations to investigate the binding modes of various 2,4,5-trifluoro-N-methyl-benzamide-based inhibitors to hCA II. The results provided valuable information on the energetics and dynamics of these interactions, which can guide future drug design efforts.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While specific safety data for 2,4,5-Trifluoro-N-methyl-benzamide may vary depending on its intended use and concentration levels, general precautions should be taken to ensure safe handling. These include wearing appropriate personal protective equipment (PPE), working in well-ventilated areas or fume hoods when necessary.

In terms of environmental impact,< strong >2 , 4 , 5 -Trif lu oro -N -m eth yl -b enz am ide strong >is not classified as a hazardous substance under current regulations. However , responsible disposal practices should always be followed to minimize any potential environmental effects . Proper waste management protocols should be adhered to , ensuring that any unused or waste material is disposed of according to local regulations . p > article > response >